molecular formula C17H19NO4S B12578837 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate CAS No. 606114-64-1

1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate

Cat. No.: B12578837
CAS No.: 606114-64-1
M. Wt: 333.4 g/mol
InChI Key: FFEBTYVMPNMHND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate is a synthetic organic compound featuring a thiophene-2-carboxylate ester core linked to a 4-methoxyphenyl group via a 2-oxoethyl bridge.

Properties

CAS No.

606114-64-1

Molecular Formula

C17H19NO4S

Molecular Weight

333.4 g/mol

IUPAC Name

[1-(4-methoxyphenyl)-2-oxo-2-(propan-2-ylamino)ethyl] thiophene-2-carboxylate

InChI

InChI=1S/C17H19NO4S/c1-11(2)18-16(19)15(12-6-8-13(21-3)9-7-12)22-17(20)14-5-4-10-23-14/h4-11,15H,1-3H3,(H,18,19)

InChI Key

FFEBTYVMPNMHND-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC(=O)C(C1=CC=C(C=C1)OC)OC(=O)C2=CC=CS2

Origin of Product

United States

Preparation Methods

The synthesis of 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate can be achieved through several synthetic routes. The reaction conditions typically include the use of catalysts such as phosphorus pentasulfide (P4S10) and solvents like dichloromethane . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Mechanism of Action

The mechanism of action of 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes, leading to the disruption of cellular processes in microorganisms and cancer cells . It may also modulate the activity of ion channels and receptors, contributing to its anti-inflammatory and analgesic effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate can be contextualized against the following analogs:

Structural Analogs with Thiophene-2-Carboxylate Moieties

Compound Name Molecular Formula Key Substituents Synthetic Method Yield/Purity Notable Properties References
Ethyl 5-(4-methoxyphenyl)thiophene-2-carboxylate C₁₄H₁₄O₃S 4-Methoxyphenyl, ethoxycarbonyl Not specified 97% purity Simpler analog; lacks amino-oxoethyl bridge. Likely exhibits higher lipophilicity due to absence of polar amine group.
Ethyl 2-((2-ethoxy-1-(4-hydroxyphenyl)-2-oxoethyl)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (6o) C₂₁H₂₅NO₅S 4-Hydroxyphenyl, ethoxycarbonyl, tetrahydrobenzothiophene Petasis reaction in HFIP with 3 Å molecular sieves 22% yield Reduced steric hindrance compared to the target compound due to tetrahydrobenzothiophene core. Lower yield suggests synthetic challenges.
[2-oxo-2-[4-(N-propan-2-ylanilino)anilino]ethyl] thiophene-2-carboxylate C₂₃H₂₃N₃O₃S Dual anilino groups, propan-2-yl Not specified N/A Increased aromaticity and potential π-π stacking interactions due to additional anilino substituents.

Analogs with Propan-2-yl Amino and 4-Methoxyphenyl Groups

Compound Name Molecular Formula Structural Features Biological Relevance References
N-(2-Hydroxy-5-[(RS)-1-hydroxy-2-{[(SR)-1-(4-methoxyphenyl)propan-2-yl]amino}ethyl]phenyl)formamide (Formoterol-related compound) C₁₈H₂₄N₂O₃ 4-Methoxyphenyl, propan-2-yl amino, formamide β₂-adrenergic receptor agonist analog; highlights potential bronchodilator activity. Demonstrates the pharmacological significance of the 4-methoxyphenyl-propan-2-ylamine motif.
2-(2,5-dioxoimidazolidin-4-yl)-N-[(furan-2-yl)methyl]-N-{1-(4-methoxyphenyl)-2-oxo-2-[4-(propan-2-yl)anilino]ethyl}acetamide C₂₈H₃₀N₄O₆ 4-Methoxyphenyl, propan-2-yl anilino, dioxoimidazolidinyl High molecular weight (518.57 g/mol); likely used in bioactive screening. The furan-methyl group may enhance solubility.

Physicochemical and Reactivity Comparisons

  • Solubility : Ethyl 5-(4-methoxyphenyl)thiophene-2-carboxylate () lacks polar amine groups, rendering it more lipophilic than the target compound. In contrast, the formoterol-related compound () contains hydroxyl and formamide groups, increasing hydrophilicity .
  • Synthetic Accessibility: The Petasis reaction used for compound 6o () achieved only 22% yield, suggesting that introducing bulky substituents (e.g., propan-2-yl amino) may require optimized conditions or alternative methodologies.
  • Crystallography : and highlight the role of weak intermolecular interactions (C–H···N, C–H···π) in stabilizing crystal structures of 4-methoxyphenyl-containing compounds, which could inform formulation strategies for the target molecule .

Research Findings and Implications

However, steric bulk from this group may reduce metabolic stability compared to smaller amines .

Synthetic Challenges : Low yields in multicomponent reactions (e.g., 22% in ) underscore the need for catalytic systems or solvent optimization to improve efficiency for structurally complex analogs .

Structural Flexibility : The thiophene-2-carboxylate core allows for diverse functionalization, as demonstrated by compounds in and , which retain stability despite varying substituents .

Biological Activity

Antimicrobial Activity

The compound exhibits notable antimicrobial properties, particularly against gram-positive bacteria. In vitro studies have shown significant inhibition of bacterial growth, with minimum inhibitory concentrations (MICs) ranging from 2-8 µg/mL against various strains of Staphylococcus aureus and Streptococcus pneumoniae.

Bacterial StrainMIC (µg/mL)
S. aureus ATCC 292134
S. aureus (MRSA)8
S. pneumoniae ATCC 496192

Anticancer Activity

The compound has demonstrated promising anticancer properties in several studies. It shows antiproliferative effects against multiple cancer cell lines, with particularly strong activity against colon and breast cancer cells.

Cancer Cell LineIC50 (µM)
HT-29 (Colon)5.3
MCF-7 (Breast)7.1
A549 (Lung)12.8

A case study involving xenograft models in mice showed that daily administration of 50 mg/kg of the compound for 28 days resulted in a 65% reduction in tumor volume compared to the control group.

Anti-inflammatory Activity

Research has indicated that 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate possesses significant anti-inflammatory properties. In vitro studies have shown that it inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6.

A rat model of carrageenan-induced paw edema demonstrated that oral administration of 30 mg/kg of the compound reduced inflammation by 52% after 4 hours, comparable to the effect of 10 mg/kg of indomethacin.

The biological activity of 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate is attributed to its interaction with specific molecular targets. Studies suggest that it may inhibit certain enzymes involved in cellular processes, leading to its observed antimicrobial and anticancer effects.

In cancer cells, the compound has been shown to induce apoptosis through the mitochondrial pathway, as evidenced by increased caspase-3 activity and DNA fragmentation.

Structure-Activity Relationship

The biological activity of the compound is closely related to its structural features. The thiophene ring is crucial for its antimicrobial activity, while the methoxy group on the phenyl ring enhances its anticancer properties. The propan-2-yl group contributes to the compound's anti-inflammatory effects by improving its lipophilicity and cell membrane permeability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.